Cas no 2227873-45-0 ((2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol)

• Product Name: (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol
• CAS No: 2227873-45-0
• MF: C₅H₆F₇NO
• MW: 229.096065998077
• CID: 5998933
• PubChem ID: 92263294
• Update Time: 2025-06-23

(2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol
• 2227873-45-0
• EN300-1970857

• Inchi： 1S/C5H6F7NO/c6-3(7,2(14)1-13)4(8,9)5(10,11)12/h2,14H,1,13H2/t2-/m0/s1
• InChI Key： ZEEMDIXYCUOCAK-REOHCLBHSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)([C@H](CN)O)F

Computed Properties

• Exact Mass: 229.03376095g/mol
• Monoisotopic Mass: 229.03376095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol

(2S)-1-Amino-3,3,4,4,5,5,5-Heptafluoropentan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2227873-45-0, commonly referred to as (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol, is a highly fluorinated amino alcohol. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. Its structure features a chiral center at the second carbon atom, which is crucial for its stereochemical behavior and biological activity. The presence of seven fluorine atoms in the molecule imparts high stability and lipophilicity, making it a valuable compound in drug discovery and materials science.

Recent studies have highlighted the importance of (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. The fluorinated substituents in the molecule contribute to enhanced metabolic stability and reduced susceptibility to enzymatic degradation. This makes it an ideal candidate for developing drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol has been investigated for its potential in materials science. Its high thermal stability and chemical inertness make it suitable for use in advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric materials to enhance their mechanical properties and resistance to environmental factors.

The synthesis of (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol involves a multi-step process that combines fluorination techniques with stereochemical control. Researchers have optimized reaction conditions to achieve high yields and enantioselectivity. These methods often involve the use of chiral catalysts and fluorinating agents such as sulfur tetrafluoride or cobalt-based reagents. The development of scalable synthesis routes has been a key focus for industrial applications.

From an environmental standpoint, (2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol has shown minimal toxicity in aquatic systems under controlled laboratory conditions. However,
further studies are required to assess its long-term impact on ecosystems and biodegradation pathways.
Regulatory agencies are closely monitoring the use of highly fluorinated compounds like this one,
to ensure compliance with environmental safety standards.

In conclusion,
(2S)-1-amino-3,3,4,4,5,5,5-heptafluoropentan-2-ol represents a promising compound with diverse applications across multiple disciplines.
Its unique combination of stereochemistry,
fluorination,
and functional groups makes it an invaluable tool for researchers.
As ongoing studies continue to uncover new insights into its properties,
this compound is expected to play an increasingly important role in both academic research and industrial development.